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Compound of Interest

Compound Name: 6-Nitropiperonal

Cat. No.: B016318

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with 6-Nitropiperonal. It offers a procedural, step-by-
step approach to ensure safe handling, from initial preparation to final disposal, aligning with
the highest laboratory safety standards.

Chemical Identifier and Properties

Property Value Source
CAS Number 712-97-0 [11[2][3][4]
Molecular Formula C8H5NO5 [L112][31[4]
Molecular Weight 195.13 g/mol [L1[2113114]
Appearance Yellow powder/solid [11[3]
Melting Point 93-94 °C [21[41[5]
Purity >97% [21[3][4]

N Slightly soluble in DMSO and
Solubility ] ) [5]
Ethanol (with heating)

Sensitivity Air and light sensitive [6][5]

Hazard Identification and Precautionary Measures
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6-Nitropiperonal is classified as a hazardous substance with the following primary concerns[6]

[5]:

» Health Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory
irritation.[1][6]

e Physical Hazards: None identified.[6]

e Environmental Hazards: No known significant environmental hazards.[6]
The signal word for this chemical is Warning][6].

Precautionary Statements[5]:

e Prevention: Avoid breathing dust/fume/gas/mist/vapors/spray. Wash face, hands, and any
exposed skin thoroughly after handling. Use only outdoors or in a well-ventilated area. Wear
protective gloves, protective clothing, and eye/face protection.[5]

o Storage: Store in a well-ventilated place and keep the container tightly closed.[6] It should be
stored in a dry, cool place, protected from direct sunlight and air exposure[6][5].

» Disposal: Dispose of contents/container to an approved waste disposal plant.[6]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure and ensure personal safety
when handling 6-Nitropiperonal.
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PPE Category

Item

Specifications and
Rationale

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves
should be worn.[7][8][9]
Inspect gloves for any signs of
degradation before use.
Contaminated gloves can be
dangerous due to the
accumulation of the chemical.
[10]

Eye and Face Protection

Safety glasses with side

shields or goggles

To protect against dust
particles and splashes, safety
glasses are essential.[9] For
activities with a higher risk of
splashing, a face shield worn

over safety glasses is required.

[7](8]

Respiratory Protection

N95 dust mask or a respirator

An N95 dust mask is
recommended for handling the
powder.[2][4] If engineering
controls like a fume hood are
not sufficient to keep exposure
below permissible limits, a

respirator is necessary.[7]

Body Protection

Laboratory coat

A lab coat should be worn to
protect the skin and personal

clothing from contamination.[7]

Footwear

Closed-toe shoes

Shoes that cover the entire
foot are required to protect

against spills.[7][10]

Standard Operating Procedure for Handling 6-

Nitropiperonal
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The following workflow outlines the standard procedure for safely handling 6-Nitropiperonal in
a laboratory setting.

Preparation

)

Cleanup and Disposal

E)econtaminate Work Aree]
[Dispose of Chemical Waste)

Doff PPE Correctly

(Wash Hands Thoroughla
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Caption: Standard workflow for handling 6-Nitropiperonal.

Experimental Protocol: Weighing and Preparing a
Solution

This protocol details the steps for accurately weighing 6-Nitropiperonal powder and preparing
a solution.

e Preparation:

o Ensure you are wearing the appropriate PPE: lab coat, safety glasses, and chemical-
resistant gloves.

o Perform all operations within a certified chemical fume hood or a well-ventilated area.
o Place a weigh boat on an analytical balance and tare it.
» Weighing:

o Carefully scoop the desired amount of 6-Nitropiperonal powder onto the weigh boat.
Avoid creating dust.

o Record the exact weight.
¢ Solution Preparation:
o Transfer the weighed powder into a suitable flask or beaker.
o Add the desired solvent (e.g., DMSO, Ethanol) to the container.

o If necessary, gently heat the solution while stirring to aid dissolution, as it is slightly soluble
with heating[5].

e Cleanup:
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o Properly dispose of the weigh boat and any contaminated materials in the designated solid
chemical waste container.

o Clean the work area thoroughly.

o Remove PPE and wash your hands.
Emergency Procedures
First Aid Measures|6]:

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing for at least 15 minutes and seek medical attention.

e If on skin: Wash off immediately with plenty of soap and water while removing all
contaminated clothing. Seek medical attention if irritation persists.

« If inhaled: Remove the person to fresh air and keep them comfortable for breathing. If not
breathing, give artificial respiration. Seek medical attention.

« If swallowed: Clean mouth with water and get medical attention.
Spill Response

In the event of a spill, follow this emergency workflow:
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Caption: Emergency workflow for a 6-Nitropiperonal spill.

Disposal Plan

All waste containing 6-Nitropiperonal must be treated as hazardous chemical waste.
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Solid Waste:

o Collect any unused 6-Nitropiperonal powder and contaminated materials (e.g., weigh
boats, gloves, absorbent pads) in a clearly labeled, sealed container for solid chemical
waste.

Liquid Waste:

o Solutions of 6-Nitropiperonal should be collected in a designated, sealed container for
liquid chemical waste.

Disposal:

o All waste containers must be disposed of through an approved waste disposal plant,
following all local and institutional regulations[6]. Do not dispose of down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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